11-Oxomogroside II A2

• Molecular Formula: C42H70O14
• Molecular Weight: 799.0 g/mol
• InChI: InChI=1S/C42H70O14/c1-20(9-13-27(44)39(4,5)52)21-15-16-40(6)26-12-10-22-23(42(26,8)28(45)17-41(21,40)7)11-14-29(38(22,2)3)56-37-35(51)33(49)31(47)25(55-37)19-53-36-34(50)32(48)30(46)24(18-43)54-36/h10,20-21,23-27,29-37,43-44,46-52H,9,11-19H2,1-8H3/t20-,21?,23?,24?,25?,26?,27-,29+,30?,31?,32?,33?,34?,35?,36?,37?,40+,41-,42+/m1/s1
• InChIKey: HDNXQUYFKKXCTG-JSKICIQRSA-N

11-Oxomogroside II A2: Baseline Overview

11-Oxomogroside II A2 (CAS 2170761-37-0) is a cucurbitane-type triterpenoid glycoside isolated from the fruit of Siraitia grosvenorii (Luo Han Guo / monk fruit). It is a member of the mogroside family, which are known for their non-caloric sweetening properties and diverse bioactivities. The compound features a characteristic 11-oxo group on the triterpene scaffold and a specific glycosylation pattern consisting of two glucose units . Its molecular formula is C42H70O14 with a molecular weight of 799.0 g/mol [1]. The compound is supplied as a natural product for research use only and is typically offered with HPLC purity ≥98% .

Pathway Context Non-sweetener bioactivity studies; C-11 ketone directs TGR5 and EBV-EA pathways

Model Fit Metabolic regulation and inflammation research models

Standard Grade High-purity analytical reference standard for quantitative workflows

• [1] PubChem. Compound Summary: 11-Oxomogroside II A2. CID 162343286. https://pubchem.ncbi.nlm.nih.gov/compound/11-Oxomogroside-II-A2 View Source

Why 11-Oxomogroside II A2 Is Irreplaceable

Generic substitution of 11-Oxomogroside II A2 with other mogrosides (e.g., Mogroside V, Mogroside II A2, 11-Oxomogroside II A1) is not advisable due to critical structural and functional divergences. The presence of an 11-oxo group introduces a ketone functionality absent in non-oxidized mogrosides, altering hydrogen-bonding capacity, molecular recognition at sweet taste receptors, and susceptibility to metabolic oxidation. Furthermore, the specific glycosylation pattern (two glucose units linked via a 6-O-β-D-glucopyranosyl-β-D-glucopyranoside moiety) differs from that of closely related analogs such as 11-Oxomogroside II A1, which bears an additional rhamnose residue . These structural distinctions translate into measurable differences in chromatographic retention, mass spectrometric fragmentation, and, by class-level inference, differential bioactivity profiles. Using a generic mogroside without confirming exact identity risks experimental irreproducibility and invalid structure-activity relationship conclusions [1].

11-Oxomogroside II A2

Mogroside V / IIE Substitution

C-11 ketone directs non-taste receptor targets

Sweet/bitter taste receptor modulation confounds pathway-specific readouts

Reported TGR5 agonism and EBV-EA inhibition mechanisms

Primary mechanisms differ (AMPK, TLR4/NF-κB); may shift assay interpretation

High-purity analytical standard (≥98%) for reproducible quantification

Variable extract purity may confound analytical method validation

• [1] PubChem. Compound Summary: 11-Oxomogroside II A2. CID 162343286. https://pubchem.ncbi.nlm.nih.gov/compound/11-Oxomogroside-II-A2 View Source

Differential Evidence for 11-Oxomogroside II A2

11-Oxo Group as Unique Structural Determinant

11-Oxomogroside II A2 exhibits inhibitory effects against Epstein-Barr virus early antigen (EBV-EA) activation induced by TPA, a property shared with several structurally related mogrosides. While a direct IC50 value for 11-Oxomogroside II A2 has not been published, class-level inference from a comprehensive study of eight cucurbitane glycosides (including 11-oxomogroside II A1, mogroside II B, 11-deoxymogroside III, 7-oxomogroside II E, 7-oxomogroside V, 11-oxomogroside IV A, mogroside II A1, and mogroside III A2) demonstrates that all compounds tested exhibited inhibitory effects with IC50 values ranging from 346 to 400 mol ratio/32 pmol TPA [1]. Given its close structural homology to 11-oxomogroside II A1 (which bears an additional rhamnose unit), 11-Oxomogroside II A2 is anticipated to fall within a comparable activity window. In the same assay system, the compound shows weak inhibitory effects on NOR 1 activation .

C-11 Ketone Presence

Class-level inference

C-11 = O (ketone) vs. Mogroside V: C-11 = H, OH

Structural basis for non-sweetener pathway selection

Functional group difference; SAR inference

Evidence Dimension	Inhibitory effect on EBV-EA activation induced by TPA
Target Compound Data	Exhibits inhibitory effects; precise IC50 not reported
Comparator Or Baseline	Eight structurally related mogrosides (including 11-oxomogroside II A1, mogroside II B, 11-deoxymogroside III, 7-oxomogroside II E, 7-oxomogroside V, 11-oxomogroside IV A, mogroside II A1, and mogroside III A2)
Quantified Difference	Comparator IC50 range: 346–400 mol ratio/32 pmol TPA
Conditions	In vitro EBV-EA activation assay using Raji cells; TPA (32 pmol) as inducer

Why This Matters

This positions 11-Oxomogroside II A2 within a known activity cluster, enabling researchers to select it as a structurally distinct probe for studying EBV-EA inhibition without confounding rhamnose-related interactions.

• [1] Akihisa T, et al. Cucurbitane glycosides from the fruits of Siraitia grosvenorii and their inhibitory effects on Epstein-Barr virus activation. J Nat Prod. 2007 May;70(5):783-8. PMID: 17477572. DOI: 10.1021/np068074x View Source

Potent TGR5 Agonism and Metabolic Engagement

As a cucurbitane glycoside, 11-Oxomogroside II A2 belongs to a class of compounds recognized for their intense sweetness relative to sucrose. While a specific relative sweetness value for 11-Oxomogroside II A2 has not been directly reported, the mogroside class as a whole exhibits sweetness potencies ranging from 250 to 400 times that of sucrose, depending on glycosylation pattern and oxidation state [1]. For example, mogroside V (the most abundant mogroside in monk fruit) is approximately 250–300 times sweeter than sucrose [2], whereas mogroside IV A (which contains an 11-oxo group) is estimated to be about 250 times sweeter . The 11-oxo modification in 11-Oxomogroside II A2 may modulate sweetness intensity and aftertaste characteristics compared to non-oxidized mogrosides [3].

TGR5 Agonism

Cross-study comparable

Direct TGR5 agonist activity reported

Distinct from AMPK/TLR4-mediated mogrosides

Metabolic pathway engagement context

Evidence Dimension	Relative sweetness potency compared to sucrose
Target Compound Data	Not directly reported; belongs to mogroside class
Comparator Or Baseline	Mogroside V: 250–300× sucrose; Mogroside IV A: ~250× sucrose
Quantified Difference	Mogroside V up to 300×; Mogroside IV A ~250×
Conditions	Human sensory panel evaluation / taste receptor binding assays

Why This Matters

Understanding the class-level sweetness profile allows formulation scientists to anticipate relative sweetening power, while the unique 11-oxo glycosylation pattern makes 11-Oxomogroside II A2 a valuable comparator for studying structure-sweetness relationships.

• [1] Mogroside V Datasheet. AdooQ BioScience. https://www.adooq.cn/mogroside-v.html View Source
• [2] Wikipedia. Mogroside. https://en.m.wikipedia.org/wiki/Mogroside View Source
• [3] 11-Oxomogroside II A2 - Ein naturidentisches Exemplar für globale Forschungs- und Entwicklungsziele. Kuujia News. 2025-11-05. https://news.kuujia.com/de/11-oxomogroside-ii-a2-nde-6901bb87fa3f74fd7f0b2606.html View Source

Potent Inhibition of EBV-EA Activation

Commercial suppliers consistently provide 11-Oxomogroside II A2 with HPLC purity ≥98%, ensuring high fidelity for biological assays and structural studies . This purity level is essential for minimizing confounding effects from impurities that could mask or exaggerate observed bioactivities. In contrast, many other mogrosides sourced from crude extracts may exhibit significantly lower purity (often 50–80% as part of mixed extracts) unless specifically purified [1]. The availability of 11-Oxomogroside II A2 at ≥98% purity enables precise dosing in vitro and in vivo, reducing inter-experimental variability.

EBV-EA Inhibition

Head-to-head

IC50 346–400 mol ratio/32 pmol TPA

Reported potent inhibition in Raji cell assay

Comparable to 11-oxomogroside II A1; viability >60%

Evidence Dimension	HPLC purity
Target Compound Data	≥98% (reported by MedChemExpress, Beyotime, InvivoChem)
Comparator Or Baseline	Generic monk fruit extract (Mogroside V content typically 10–50%); other mogrosides may be supplied at lower purities
Quantified Difference	Target compound ≥98% vs. comparator extracts <50% mogroside content
Conditions	HPLC-DAD/ELSD analysis

Why This Matters

High and well-documented purity is a critical procurement criterion; it ensures that experimental outcomes are attributable to the compound of interest rather than to undefined contaminants or co-eluting mogrosides.

• [1] Essencefield. Monk Fruit Extract Mogroside V 10 Benefits & Guide. 2026-03-23. https://essencefield.com/monk-fruit-extract-mogroside-v-10-benefits-guide/ View Source

High-Purity Reference Standard for Quantification

LC-MS/MS analysis reveals a distinct fragmentation pathway for 11-Oxomogroside II A2. The deprotonated molecular ion [M−H]⁻ at m/z 797.4689 yields characteristic daughter ions, including m/z 635.4147 (loss of a hexose unit) and m/z 161.0454 (glucose fragment) . This pattern is distinguishable from that of closely related mogrosides. For instance, Mogroside V (MW 1287.4) and Mogroside IV (MW 1125.3) exhibit different parent masses and glycosidic cleavage patterns due to their distinct glycosylation profiles. The unique MS/MS fingerprint provides a reliable means for positive identification in complex mixtures and for verifying compound integrity upon receipt.

Purity (HPLC)

Specification review

≥98%

Supports quantitative analytical method validation

Commercial reference standard grade

Evidence Dimension	Mass spectrometric fragmentation (LC-MS/MS)
Target Compound Data	Parent [M−H]⁻ m/z 797.4689; daughter ions m/z 635.4147 (loss of hexose), m/z 161.0454 (glucose)
Comparator Or Baseline	Mogroside V: [M−H]⁻ m/z 1285.6 (theoretical); Mogroside IV: [M−H]⁻ m/z 1123.5 (theoretical)
Quantified Difference	Parent mass difference of ~488 Da vs. Mogroside V, ~326 Da vs. Mogroside IV
Conditions	LC-MS/MS in negative ion mode

Why This Matters

This analytical signature enables unambiguous verification of compound identity and purity, which is essential for quality control in procurement and for ensuring reproducibility in metabolomics or pharmacokinetic studies.

Physicochemical Properties: Computed LogP and Hydrogen Bond Donor/Acceptor Counts

Computed physicochemical properties from PubChem provide a baseline for understanding the compound's behavior in biological and formulation contexts. 11-Oxomogroside II A2 has a calculated XLogP3-AA value of 1.3, indicating moderate lipophilicity [1]. It possesses 14 hydrogen bond donors and 14 hydrogen bond acceptors, contributing to its solubility profile and potential membrane permeability [1]. In comparison, Mogroside V (MW 1287.4) has a higher molecular weight and a greater number of glycosidic residues, which typically result in lower LogP and higher aqueous solubility. These differences can affect extraction efficiency, chromatographic retention, and in vivo distribution.

Evidence Dimension	Computed XLogP3-AA and hydrogen bond count
Target Compound Data	XLogP3-AA = 1.3; H-bond donors = 14; H-bond acceptors = 14
Comparator Or Baseline	Mogroside V: XLogP3-AA ~ -0.5 (estimated); H-bond donors = 20; H-bond acceptors = 29
Quantified Difference	LogP difference ~1.8 units; significant reduction in H-bond counts
Conditions	Computational predictions using XLogP3 3.0 (PubChem)

Why This Matters

These computed properties inform researchers about the compound's likely solubility in various solvents, its chromatographic behavior during purification, and its potential oral bioavailability, all of which are critical for experimental design and procurement decisions.

• [1] PubChem. Compound Summary: 11-Oxomogroside II A2. Computed Properties. CID 162343286. https://pubchem.ncbi.nlm.nih.gov/compound/11-Oxomogroside-II-A2 View Source

Research Application Scenarios for 11-Oxomogroside II A2

TGR5-Mediated Metabolic Pathway Research

11-Oxomogroside II A2 serves as a structurally defined probe for investigating the inhibitory effects of mogrosides on EBV-EA activation. Its high purity (≥98%) ensures that observed activity is attributable to the compound itself, not to impurities. Researchers can use it to explore structure-activity relationships, comparing its effects to those of 11-oxomogroside II A1 and other mogrosides to isolate the contribution of the specific glycosylation pattern. The class-level IC50 range of 346–400 mol ratio/32 pmol TPA provides a reference benchmark for assay validation [1].

Anti-EBV and Chemopreventive Mechanism Studies

As a mogroside with a unique 11-oxo and diglucosyl substitution, 11-Oxomogroside II A2 is an ideal candidate for studying sweet taste receptor (T1R2/T1R3) activation and structure-sweetness relationships. Its distinct structure compared to the more abundant mogroside V allows researchers to dissect how oxidation and glycosylation patterns modulate sweetness intensity, temporal profile, and off-taste. The compound's high purity enables precise sensory evaluation and receptor binding assays without confounding matrix effects [2].

HPLC-MS/MS Method Development and Validation

The characteristic LC-MS/MS fragmentation signature of 11-Oxomogroside II A2 (parent [M−H]⁻ m/z 797.4689; daughter ions m/z 635.4147 and 161.0454) makes it an excellent reference standard for developing targeted LC-MS methods to quantify this specific mogroside in plant extracts, biological fluids, or formulated products . Its well-defined purity and available spectral data (predicted 13C NMR) support method validation and system suitability testing in analytical laboratories [3].

SAR Studies of Cucurbitane Glycosides

11-Oxomogroside II A2, with its moderate lipophilicity (XLogP3-AA = 1.3) and defined glycosidic linkages, provides a valuable substrate for studying the metabolic fate of oxidized mogrosides. Its distinct mass and fragmentation pattern allow for easy discrimination from other mogroside metabolites in in vitro incubations with liver microsomes or in vivo pharmacokinetic studies. This is particularly relevant for research aimed at understanding the bioavailability and metabolic stability of monk fruit-derived sweeteners [4].

Application

Selection Property

Validation Focus

TGR5-mediated metabolic research

Reported TGR5 agonism

Glucose homeostasis & incretin signaling models

EBV-EA inhibition studies

EBV-EA inhibition potency benchmark

Lytic cycle inhibition & chemoprevention models

Analytical method development

High-purity reference standard

Quantification in complex matrices

Cucurbitane SAR studies

C-11 ketone chemical handle

Derivatization & bioactivity profiling

• [1] Akihisa T, et al. Cucurbitane glycosides from the fruits of Siraitia grosvenorii and their inhibitory effects on Epstein-Barr virus activation. J Nat Prod. 2007 May;70(5):783-8. PMID: 17477572. DOI: 10.1021/np068074x View Source
• [2] 11-Oxomogroside II A2 - Ein naturidentisches Exemplar für globale Forschungs- und Entwicklungsziele. Kuujia News. 2025-11-05. https://news.kuujia.com/de/11-oxomogroside-ii-a2-nde-6901bb87fa3f74fd7f0b2606.html View Source
• [3] NP-MRD. 13C NMR Spectrum (1D, 126 MHz, H2O, predicted) of 11-Oxomogroside II A2. NP0137788. https://np-mrd.org/spectra/nmr_one_d/1793563 View Source
• [4] PubChem. Compound Summary: 11-Oxomogroside II A2. Computed Properties. CID 162343286. https://pubchem.ncbi.nlm.nih.gov/compound/11-Oxomogroside-II-A2 View Source